Cas no 24870-12-0 ((2E)-4-(4-Acetylphenyl)amino-4-oxobut-2-enoic acid)

• Product name: (2E)-4-(4-Acetylphenyl)amino-4-oxobut-2-enoic acid
• CAS No: 24870-12-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 253419
• PubChem ID: 708611

(2E)-4-(4-Acetylphenyl)amino-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Acetylphenyl)amino)-4-oxobut-2-enoic acid
• 2-Butenoicacid, 4-[(4-acetylphenyl)amino]-4-oxo-, (2Z)-
• 3-(N-(4-ACETYLPHENYL)CARBAMOYL)PROP-2-ENOIC ACID
• 4-(4-ACETYLANILINO)-4-OXO-2-BUTENOIC ACID
• (2E)-4-[(4-Acetylphenyl)amino]-4-oxobut-2-enoic acid
• (Z)-4-(4-acetylphenylamino)-4-oxobut-2-enoic acid
• (Z)-4-(acetylphenylamino)-4-oxo-but-2-enoic acid
• N-(p-Acetyl-phenyl)-maleinamidsaeure
• AKOS025310064
• (E)-4-(4-acetylanilino)-4-oxobut-2-enoic acid
• SR-01000390974
• N-(4-ACETYLPHENYL) MALEANILIC ACID
• AKOS002682104
• (E)-4-((4-acetylphenyl)amino)-4-oxobut-2-enoic acid
• J-501968
• (E)-4-(4-acetylphenylamino)-4-oxobut-2-enoic acid
• 6T-0030
• SR-01000390974-1
• (2E)-3-[(4-acetylphenyl)carbamoyl]prop-2-enoic acid
• CHEMBL1085183
• 24870-12-0
• 4-((4-Acetylphenyl)amino)-4-oxobut-2-enoicacid
• MFCD00174964
• SCHEMBL2574096
• ALBB-003004
• STK364476
• 2-Butenoic acid, 4-[(4-acetylphenyl)amino]-4-oxo-, (2Z)-
• (2E)-4-(4-Acetylphenyl)amino-4-oxobut-2-enoic acid

• Inchi： InChI=1S/C12H11NO4/c1-8(14)9-2-4-10(5-3-9)13-11(15)6-7-12(16)17/h2-7H,1H3,(H,13,15)(H,16,17)/b7-6+
• InChI Key： CWSPWHGWDJSNIB-VOTSOKGWSA-N
• SMILES： C(C1C=CC(NC(=O)/C=C/C(O)=O)=CC=1)(=O)C

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 233.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.33
• Melting Point: 206-209°C
• Boiling Point: 513.5°C at 760 mmHg
• Flash Point: 264.3°C
• Refractive Index: 1.618
• PSA: 83.47000
• LogP: 1.54150

(2E)-4-(4-Acetylphenyl)amino-4-oxobut-2-enoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

(2E)-4-(4-Acetylphenyl)amino-4-oxobut-2-enoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%